Cas no 300541-77-9 (N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-4-nitrobenzamide)

N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-4-nitrobenzamide structure
300541-77-9 structure
Product Name:N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-4-nitrobenzamide
CAS No:300541-77-9
MF:C18H13N3O3S
MW:351.379122495651
CID:3932809
PubChem ID:1241460
Update Time:2025-04-22

N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-nitro-
    • N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-nitrobenzamide
    • N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-nitrobenzamide
    • N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-4-nitrobenzamide
    • HMS559H06
    • STK126412
    • 300541-77-9
    • AKOS001014037
    • Maybridge1_006320
    • ZINC01043258
    • F0289-0356
    • Z29096924
    • N1-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)-4-nitrobenzamide
    • N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-nitrobenzamide
    • Oprea1_218359
    • Inchi： 1S/C18H13N3O3S/c22-17(12-5-8-13(9-6-12)21(23)24)20-18-19-16-14-4-2-1-3-11(14)7-10-15(16)25-18/h1-6,8-9H,7,10H2,(H,19,20,22)
    • InChI Key： ZJACOCSIEWJLBL-UHFFFAOYSA-N
    • SMILES： C(NC1=NC2C3=C(C=CC=C3)CCC=2S1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 351.06776246Da
  • Monoisotopic Mass: 351.06776246Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 116Ų

N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}-4-nitrobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0289-0356-2μmol
N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-4-nitrobenzamide
 300541-77-9 90%+
2μmol
 $57.0 2023-08-13
Life Chemicals
F0289-0356-5μmol
N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-4-nitrobenzamide
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F0289-0356-10μmol
N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-4-nitrobenzamide
 300541-77-9 90%+
10μmol
 $69.0 2023-08-13
Life Chemicals
F0289-0356-20μmol
N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-4-nitrobenzamide
 300541-77-9 90%+
20μmol
 $79.0 2023-08-13
Life Chemicals
F0289-0356-1mg
N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-4-nitrobenzamide
 300541-77-9 90%+
1mg
 $54.0 2023-08-13
Life Chemicals
F0289-0356-2mg
N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-4-nitrobenzamide
 300541-77-9 90%+
2mg
 $59.0 2023-08-13
Life Chemicals
F0289-0356-3mg
N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-4-nitrobenzamide
 300541-77-9 90%+
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Life Chemicals
F0289-0356-4mg
N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-4-nitrobenzamide
 300541-77-9 90%+
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 $66.0 2023-08-13
Life Chemicals
F0289-0356-5mg
N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-4-nitrobenzamide
 300541-77-9 90%+
5mg
 $69.0 2023-08-13
Life Chemicals
F0289-0356-10mg
N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}-4-nitrobenzamide
 300541-77-9 90%+
10mg
 $79.0 2023-08-13

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